Cas no 1525555-97-8 (3-Acetyl-1-methylpyridin-2(1H)-one)
3-Acetyl-1-methylpyridin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Acetyl-1-methylpyridin-2(1H)-one
-
- Inchi: 1S/C8H9NO2/c1-6(10)7-4-3-5-9(2)8(7)11/h3-5H,1-2H3
- InChI Key: HMUJLWOZWBUTPJ-UHFFFAOYSA-N
- SMILES: O=C1C(C(C)=O)=CC=CN1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 263
- XLogP3: 0.3
- Topological Polar Surface Area: 37.4
3-Acetyl-1-methylpyridin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029195442-10g |
3-Acetyl-1-methylpyridin-2(1H)-one |
1525555-97-8 | 97% | 10g |
$1,218.06 | 2022-04-02 | |
| Alichem | A029195442-25g |
3-Acetyl-1-methylpyridin-2(1H)-one |
1525555-97-8 | 97% | 25g |
$2,070.30 | 2022-04-02 | |
| Alichem | A029195442-100g |
3-Acetyl-1-methylpyridin-2(1H)-one |
1525555-97-8 | 97% | 100g |
$4,877.60 | 2022-04-02 |
3-Acetyl-1-methylpyridin-2(1H)-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 3-Acetyl-1-methylpyridin-2(1H)-one
Professional Introduction to 3-Acetyl-1-methylpyridin-2(1H)-one (CAS No: 1525555-97-8)
3-Acetyl-1-methylpyridin-2(1H)-one, a compound with the chemical identifier CAS No: 1525555-97-8, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring both acetyl and methyl substituents on a pyridinone backbone, has garnered attention due to its unique structural properties and potential biological activities. The synthesis and exploration of such molecules are pivotal in the development of novel therapeutic agents that target various diseases.
The structural motif of 3-Acetyl-1-methylpyridin-2(1H)-one is particularly noteworthy for its ability to interact with biological targets in diverse ways. The presence of the acetyl group at the 3-position and the methyl group at the 1-position introduces specific electronic and steric properties that can modulate its binding affinity and selectivity. This makes it a promising scaffold for designing molecules with tailored pharmacological profiles.
In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Among these, pyridinone derivatives have shown considerable promise in various therapeutic applications. The compound 3-Acetyl-1-methylpyridin-2(1H)-one is no exception, with studies suggesting its potential in inhibiting key enzymes involved in inflammatory pathways. This has sparked interest in exploring its efficacy as an anti-inflammatory agent.
The synthesis of 3-Acetyl-1-methylpyridin-2(1H)-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Researchers have developed efficient routes to construct the pyridinone core while introducing the desired substituents at specific positions. These synthetic strategies often employ palladium-catalyzed cross-coupling reactions, which provide excellent regioselectivity and yield, making them ideal for producing complex heterocyclic structures.
One of the most compelling aspects of studying 3-Acetyl-1-methylpyridin-2(1H)-one is its potential as a lead compound for drug discovery. Computational modeling and molecular docking studies have been instrumental in understanding how this molecule interacts with biological targets at the atomic level. These studies have revealed that the acetyl and methyl groups play critical roles in binding to specific pockets on enzymes, thereby modulating their activity. This insight has guided the optimization of analogs with enhanced potency and selectivity.
The pharmacological profile of 3-Acetyl-1-methylpyridin-2(1H)-one has been further explored through preclinical studies. Initial experiments have demonstrated its ability to inhibit enzymes such as COX-2, which is a key player in inflammation. Additionally, its interaction with other targets like kinase enzymes has been investigated, suggesting potential applications in cancer therapy. These findings underscore the importance of this compound as a starting point for developing novel therapeutics.
The chemical properties of 3-Acetyl-1-methylpyridin-2(1H)-one, including its solubility, stability, and metabolic fate, are also critical factors to consider in drug development. Researchers have employed various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its structure and understand its behavior in different environments. These studies have provided valuable insights into how the compound behaves in vitro and in vivo.
The future directions for research on 3-Acetyl-1-methylpyridin-2(1H)-one are multifaceted. Further optimization of its structure to improve pharmacokinetic properties is one key area of focus. Additionally, exploring its mechanism of action at a deeper level will be crucial for understanding its therapeutic potential fully. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate these findings into tangible clinical benefits.
In conclusion, 3-Acetyl-1-methylpyridin-2(1H)-one (CAS No: 1525555-97-8) stands out as a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this molecule will play an important role in the development of next-generation therapeutics.
1525555-97-8 (3-Acetyl-1-methylpyridin-2(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)